Cas no 1361718-84-4 (3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361718-84-4
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4912883
• Update Time: 2025-06-14

3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-14-4-12(5-15(21)8-14)18-3-11(1-2-24)10-25-19(18)13-6-16(22)9-17(23)7-13/h3-10H,1H2
• InChI Key： DBHRXOLLLUTIIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC(CC#N)=CN=C1C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 473
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile

Research Briefing on 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361718-84-4)

The compound 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361718-84-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential antimicrobial and anticancer properties. The presence of dichlorophenyl groups and the pyridine-acetonitrile moiety in its structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications. Researchers have explored its utility in the development of targeted therapies, particularly in the context of resistant bacterial strains and certain cancer types.

One of the most notable findings comes from a 2023 study published in the *Journal of Medicinal Chemistry*, which demonstrated the compound's efficacy in inhibiting the growth of methicillin-resistant *Staphylococcus aureus* (MRSA) in vitro. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics. This discovery opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

In addition to its antimicrobial potential, preliminary investigations into the anticancer properties of 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile have shown promising results. A recent preprint on bioRxiv reported that the compound exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines, with minimal effects on normal mammary epithelial cells. The study proposed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in aggressive cancers.

The synthesis of 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile has also been optimized in recent years, with researchers developing more efficient and environmentally friendly protocols. A 2022 paper in *Organic Process Research & Development* detailed a novel one-pot synthesis method that reduces the use of hazardous solvents and improves yield. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3,2-Bis(3,5-dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361718-84-4) represents a promising candidate for the development of new antimicrobial and anticancer agents. Its unique chemical structure and demonstrated biological activities warrant continued investigation. Future research should focus on optimizing its pharmacological properties and elucidating its precise mechanisms of action to unlock its full therapeutic potential.